Cas no 1353972-83-4 (2-AMino-N-[2-(benzyl-Methyl-aMino)-cyclohexyl]-acetaMide)
2-AMino-N-[2-(benzyl-Methyl-aMino)-cyclohexyl]-acetaMide Chemical and Physical Properties
Names and Identifiers
-
- 2-AMino-N-[2-(benzyl-Methyl-aMino)-cyclohexyl]-acetaMide
-
- MDL: MFCD21095725
- Inchi: 1S/C16H25N3O/c1-19(12-13-7-3-2-4-8-13)15-10-6-5-9-14(15)18-16(20)11-17/h2-4,7-8,14-15H,5-6,9-12,17H2,1H3,(H,18,20)
- InChI Key: IVYFRJJQWNLGJP-UHFFFAOYSA-N
- SMILES: C(NC1CCCCC1N(C)CC1=CC=CC=C1)(=O)CN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
2-AMino-N-[2-(benzyl-Methyl-aMino)-cyclohexyl]-acetaMide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084267-500mg |
2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-acetamide |
1353972-83-4 | 500mg |
£694.00 | 2022-03-01 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD500707-1g |
2-Amino-N-(2-(benzyl(methyl)amino)cyclohexyl)acetamide |
1353972-83-4 | 97% | 1g |
¥9534.0 | 2023-04-02 | |
| Fluorochem | 084267-500mg |
2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-acetamide |
1353972-83-4 | 500mg |
£903.00 | 2023-04-17 |
2-AMino-N-[2-(benzyl-Methyl-aMino)-cyclohexyl]-acetaMide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-AMino-N-[2-(benzyl-Methyl-aMino)-cyclohexyl]-acetaMide
Introduction to Compound with CAS No. 1353972-83-4 and Product Name: 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide
The compound with the CAS number 1353972-83-4 and the product name 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure, characterized by a cyclohexyl backbone and functionalized with amino and acetylamide groups, suggests a versatile platform for further chemical modifications and biological evaluations.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motif of 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide is particularly intriguing because it combines elements that are known to interact with biological targets. The presence of a benzyl-Methyl-amino group introduces a lipophilic character, which can enhance membrane permeability, while the cyclohexyl ring provides steric hindrance that may influence binding affinity. These features make it an attractive candidate for further exploration in drug discovery.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have shown that compounds with similar structural scaffolds can interact with neurotransmitter receptors, potentially leading to therapeutic effects. For instance, analogs of 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide have been investigated for their ability to modulate serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The cyclohexyl moiety, in particular, has been found to enhance binding interactions with these receptors due to its ability to adopt multiple conformations that fit well into the binding pockets.
Another area where this compound shows promise is in the field of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and cancer, and developing new molecules that can selectively inhibit inflammatory pathways is crucial. The acetylamide group in 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide is known to be a key pharmacophore in anti-inflammatory drugs. It has been shown to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound could potentially reduce inflammation and alleviate associated symptoms.
The synthesis of 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide involves several key steps that highlight its complexity and the synthetic expertise required to produce it on an industrial scale. The process typically begins with the formation of the cyclohexylamine derivative, followed by functionalization with benzyl methyl amine. The introduction of the acetylamide group is then achieved through condensation reactions under controlled conditions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity.
In terms of biological evaluation, preliminary studies have demonstrated that 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide exhibits promising properties in vitro. It has shown inhibitory activity against several enzymes relevant to neurological and inflammatory diseases. Additionally, cell-based assays have indicated that the compound can modulate receptor activity without significant toxicity at effective concentrations. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.
The future direction of research on 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide will likely focus on optimizing its pharmacokinetic properties and exploring its mechanism of action in vivo. Pharmacokinetic studies will help determine how the compound is absorbed, distributed, metabolized, and excreted by the body, providing critical information for drug development. Mechanistic studies will aim to elucidate how the compound interacts with biological targets at a molecular level, which could reveal new therapeutic insights.
One particularly exciting avenue for future research is the exploration of analogs derived from 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide. By systematically modifying different parts of the molecule—such as replacing or altering functional groups—scientists can generate libraries of compounds with tailored properties. High-throughput screening techniques can then be used to rapidly identify analogs with enhanced potency or selectivity. This approach has already proven successful in other areas of drug discovery and holds great promise for developing next-generation therapeutics.
The development of 2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and pharmacologists to design molecules that meet both structural and functional criteria. This collaborative effort ensures that compounds like this one are not only innovative but also clinically relevant. As our understanding of disease mechanisms continues to evolve, compounds like 1353972-83-4 will play an increasingly important role in addressing unmet medical needs.
In conclusion,1353972-83-4and its product name,2-Amino-N-[2-(benzyl-Methyl-amino)-cyclohexyl]-acetamide, represent a significant contribution to pharmaceutical chemistry. Their unique structure offers multiple opportunities for therapeutic intervention across various disease areas. With ongoing research focused on optimizing their properties and exploring their mechanisms of action,these compounds hold great promise for improving human health outcomes.
1353972-83-4 (2-AMino-N-[2-(benzyl-Methyl-aMino)-cyclohexyl]-acetaMide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)